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The search results describe the use of the TMI-1 unit cell as a benchmark to verify the MCSU (a nuclear

data uncertainty propagation analysis program) code [1].

The core methodology involves comparing code predictions against a known benchmark to wverify

computational accuracy. The experimental protocol for this verification is summarized in the table below.

Table 1: MCSU Program Verification Protocol using TMI-1 Benchmark

Protocol Aspect Description

Benchmark TMI-1 (Three Mile Island Unit 1) reactor fuel unit cell [1].
Software Verified = MCSU program, developed for nuclear data uncertainty propagation analysis [1].

Verification Comparison of the MCSU program's output against established results from the
Method TMI-1 benchmark case [1].

Key Parameters Sensitivity coefficients of key safety parameters to multi-group nuclear data [1].

Validation The correctness of the MCSU program was confirmed based on this benchmark
Outcome [1].

The workflow for this verification process involves several stages, from code development to final

validation, as illustrated below.
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A Note on "TMI-1" in Other Contexts
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It's important to be aware that the acronym "TMI" can refer to different concepts across scientific fields. In

the search results, it also appears as:

o Temporally Multiplexed Imaging (TMI): A live-cell imaging technique in biology that uses fluorescent
proteins with different clocklike properties to track multiple cellular signals simultaneously [2].

¢ IBM Planning Analytics (TM1): A database for enterprise performance management, with
discussions on how to integrate its data into Alteryx workflows [3].

The verification protocol detailed above is specifically for the nuclear energy context pertaining to the

Three Mile Island-1 benchmark.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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